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Compound of Interest

Compound Name: Pomalidomide 4'-PEG4-amine

Cat. No.: B2469043

Get Quote

Executive Summary
Pomalidomide 4'-PEG4-amine (CAS: 2357105-92-9) is a specialized E3 ligase ligand-linker

conjugate used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). It comprises

the cereblon (CRBN)-targeting ligand Pomalidomide connected to a hydrophilic polyethylene

glycol (PEG) spacer ending in a primary amine.

This guide provides a definitive technical analysis of its solubility in DMSO and water. Unlike

the parent compound Pomalidomide, which exhibits poor aqueous solubility (~0.01 mg/mL), the

HCl salt form of Pomalidomide 4'-PEG4-amine demonstrates significantly enhanced water

solubility due to the hydrophilic PEG chain and the ionic character of the amine hydrochloride.

This property facilitates easier handling in biological assays but requires specific protocols to

maintain stability and prevent hydrolysis of the glutarimide ring.
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Property Detail

Compound Name Pomalidomide 4'-PEG4-amine (HCl salt)

Synonyms
Pomalidomide-PEG4-C2-NH2; Pomalidomide-

linker 8

CAS Number 2357105-92-9

Molecular Formula C₂₃H₃₂N₄O₈[1][2] · HCl

Molecular Weight 528.99 g/mol (HCl salt)

Appearance Yellow Solid

Functional Motif
Cereblon Ligand + PEG4 Spacer + Primary

Amine

Solubility Data Analysis
The following data represents the saturation limits for the Hydrochloride (HCl) salt form. Note

that the free base form will have significantly lower aqueous solubility.

Quantitative Solubility Table
Solvent

Solubility
(mg/mL)

Solubility (mM) Conditions Application

DMSO ~220 mg/mL ~415 mM
Sonication

required

Primary Stock

Solution

Water ~100 mg/mL ~189 mM
Sonication

required

Aqueous

Working Solution

Ethanol < 1 mg/mL < 2 mM N/A
Not

Recommended

Technical Insight: The "Solubility Inversion"
Researchers familiar with Pomalidomide often assume all derivatives are water-insoluble.

However, the PEG4 linker acts as a solubilizing domain.
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Mechanism: The ethylene glycol units form hydrogen bonds with water molecules, disrupting

the crystal lattice energy that typically makes thalidomide analogs insoluble.

Impact: You can dissolve this specific conjugate directly in aqueous buffers (up to 100

mg/mL) without requiring a high-percentage DMSO co-solvent, which reduces solvent

toxicity in sensitive cellular assays.

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
(DMSO)
Objective: Create a stable 100 mM stock solution for long-term storage.

Calculate Mass: For 1 mL of 100 mM stock, weigh 52.9 mg of the compound.

Solvent Addition: Add 1 mL of anhydrous DMSO (Grade: Cell Culture Tested).

Critical Step: Do not use "wet" DMSO (older bottles), as moisture accelerates hydrolysis.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at ambient temperature (20-25°C) for 2-5 minutes.

Visual Check: Solution should be clear yellow.

Storage: Aliquot into amber glass vials (to prevent light degradation) and store at -20°C or

-80°C.

Shelf Life: 6 months at -80°C; 1 month at -20°C.[3]

Protocol B: Aqueous Dilution for Biological Assays
Objective: Prepare a working solution while minimizing hydrolysis risk.

Thawing: Thaw the DMSO stock at room temperature. Do not heat.

Intermediate Dilution: If a lower concentration is needed (e.g., 1 mM), dilute the DMSO stock

into water or PBS.
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Note: Due to high water solubility (100 mg/mL), precipitation is unlikely during this step.

Filtration: If using for cell culture, pass the aqueous solution through a 0.22 µm PVDF or PES

filter.

Caution: Do not use Nylon filters if protein binding is a concern (though less relevant for

this small molecule).

Immediate Use: The glutarimide ring (part of the Pomalidomide structure) is susceptible to

spontaneous hydrolysis in aqueous conditions, especially at pH > 7.0. Prepare aqueous

dilutions immediately before use.

Visualizations
Diagram 1: Solubilization & Handling Workflow
This workflow illustrates the critical decision points to prevent compound degradation during

solubilization.
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Caption: Step-by-step solubilization workflow emphasizing moisture avoidance to prevent

hydrolysis.

Diagram 2: PROTAC Conjugation Logic
This diagram contextualizes how the solubility of the linker affects the PROTAC synthesis

process.
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Caption: The high solubility of the PEG4-amine building block facilitates efficient coupling

reactions and HPLC purification.

Stability & Troubleshooting
Hydrolytic Instability
The primary stability risk for Pomalidomide derivatives is the hydrolysis of the imide ring.

Symptom: Loss of biological activity (binding to Cereblon).

Cause: Exposure to basic pH (>7.4) or prolonged storage in aqueous solution.

Prevention:

Keep DMSO stocks strictly anhydrous.

Perform aqueous dilutions in slightly acidic buffers (pH 6.5) if the assay permits, or use

immediately in physiological buffers (pH 7.4).
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Precipitation
While rare for the PEG4 conjugate, precipitation can occur if:

The stock solution was frozen and not fully re-solubilized (look for a pellet).

The compound is mixed with extremely high salt concentrations (>1M).

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2469043?utm_src=pdf-custom-synthesis#bc-rfq
https://broadpharm.com/product/BP-40465
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32128749.htm
https://www.medchemexpress.com/pomalidomide-peg4-c2-nh2-hydrochloride.html
https://www.benchchem.com/product/b2469043/docs#technical-guide-solubility-profiling-and-handling-of-pomalidomide-4-peg4-amine-hcl-salt
https://www.benchchem.com/product/b2469043/docs#technical-guide-solubility-profiling-and-handling-of-pomalidomide-4-peg4-amine-hcl-salt
https://www.benchchem.com/product/b2469043/docs#technical-guide-solubility-profiling-and-handling-of-pomalidomide-4-peg4-amine-hcl-salt
https://www.benchchem.com/product/b2469043/docs#technical-guide-solubility-profiling-and-handling-of-pomalidomide-4-peg4-amine-hcl-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2469043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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